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Introduction

lodocyclization reactions are powerful and versatile transformations in organic synthesis for the
construction of a wide variety of carbocyclic and heterocyclic scaffolds. These reactions involve
the electrophilic activation of an unsaturated system (alkene, alkyne, or allene) by an iodine
source, followed by the intramolecular attack of a nucleophile. The mild reaction conditions,
high functional group tolerance, and excellent stereocontrol make iodocyclization a highly
attractive strategy in the synthesis of complex molecules, including natural products and
pharmacologically active compounds. The resulting iodo-functionalized products are valuable
intermediates that can be further elaborated through various cross-coupling reactions.

Commonly employed iodine sources for these transformations include molecular iodine (lIz), N-
iodosuccinimide (NIS), and iodine monochloride (ICl). The choice of iodine reagent, solvent,
and temperature can significantly influence the reaction's outcome, including regioselectivity
and stereoselectivity. This document provides detailed application notes and experimental
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protocols for key iodocyclization reactions for the synthesis of important carbocyclic and
heterocyclic motifs.

General Mechanism of lodocyclization

The generally accepted mechanism for iodocyclization proceeds through the formation of a
cyclic iodonium ion intermediate upon the electrophilic attack of an iodine species on a carbon-
carbon multiple bond. This is followed by an intramolecular nucleophilic attack on one of the
carbons of the iodonium ion, leading to the cyclized product. The regioselectivity of the ring
closure is governed by Baldwin's rules, with exo cyclizations generally being favored over endo
cyclizations for smaller ring sizes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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